4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide

• IUPAC Name: 4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide
• InChI: InChI=1S/C14H9Cl3N2O3/c1-7-2-3-8(4-13(7)19(21)22)14(20)18-12-6-10(16)9(15)5-11(12)17/h2-6H,1H3,(H,18,20)
• InChI Key: IMDAOOHUHDRFNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9Cl3N2O3
• Molecular Weight: 359.6 g/mol

Description

4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide is a chemical compound that belongs to the class of organic compounds known as nitrobenzenes. It is commonly known as NTBC and is used in scientific research for its ability to inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).

Mechanism of Action

NTBC inhibits 4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide by binding to the active site of the enzyme and preventing the conversion of 4-hydroxyphenylpyruvate to homogentisate. This leads to the accumulation of toxic intermediates such as maleylacetoacetate and fumarylacetoacetate, which are responsible for the death of plants.
Biochemical and Physiological Effects:
NTBC has no known biochemical or physiological effects in humans. However, it has been shown to cause toxicity in animals when administered at high doses. The toxicity is mainly due to the accumulation of toxic intermediates in the liver and kidneys.

Advantages and Limitations for Lab Experiments

NTBC is a potent inhibitor of 4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide and is widely used in scientific research to study the biosynthesis of tocopherols and plastoquinones in plants. It is a useful tool for investigating the mechanism of action of this compound inhibitors and for developing new herbicides. However, NTBC has some limitations for lab experiments. It is toxic to animals at high doses and may cause environmental pollution if not disposed of properly.

Future Directions

There are several future directions for research on NTBC. One direction is to develop new herbicides based on the structure of NTBC. Another direction is to study the biosynthesis of tocopherols and plastoquinones in plants in more detail. This could lead to the development of new strategies for crop improvement. Finally, the toxicity of NTBC in animals and its potential environmental impact need to be investigated further to ensure its safe use in scientific research.

Synthesis Methods

The synthesis of NTBC involves the reaction of 2,4,5-trichloroaniline with 4-methyl-3-nitrobenzoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The product is then purified by recrystallization from a suitable solvent such as ethyl acetate.

Scientific Research Applications

NTBC is used in scientific research for its ability to inhibit the enzyme 4-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide. This compound is involved in the biosynthesis of tocopherols and plastoquinones, which are important components of the photosynthetic apparatus in plants. Inhibition of this compound leads to the accumulation of toxic intermediates, which results in the death of plants. NTBC is used as a herbicide to control weeds in crops such as maize, soybean, and rice.